Gonyautoxin-1

• CAS No.: 60748-39-2
• Molecular Formula: C10H17N7O9S
• Molecular Weight: 411.35 g/mol
• IUPAC Name: (2-amino-5,10,10-trihydroxy-6-imino-9-sulfooxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methyl carbamate
• InChI: InChI=1S/C10H17N7O9S/c11-6-14-5-3(2-25-8(13)18)17(21)7(12)16-1-4(26-27(22,23)24)10(19,20)9(5,16)15-6/h3-5,12,19-21H,1-2H2,(H2,13,18)(H3,11,14,15)(H,22,23,24)
• InChI Key: CETRDCWBMBILAL-UHFFFAOYSA-N
• SMILES: C1C(C(C23N1C(=[N+](C(C2N=C(N3)N)COC(=O)N)[O-])N)(O)O)OS(=O)(=O)O
• Canonical SMILES: C1C(C(C23N1C(=N)N(C(C2N=C(N3)N)COC(=O)N)O)(O)O)OS(=O)(=O)O
• Synonyms: Gonyautoxin 1; Toxin GTX1

Description

Gonyautoxin-1 is a potent marine neurotoxin that belongs to the group of saxitoxins. These toxins are naturally produced by certain species of marine dinoflagellates, such as Alexandrium, Gonyaulax, and Protogonyaulax . This compound is one of the eight known gonyautoxins, which are responsible for causing paralytic shellfish poisoning when ingested through contaminated shellfish .

Preparation Methods

Synthetic Routes and Reaction Conditions: Gonyautoxin-1 can be synthesized from L-serine methyl ester through a series of chemical reactions. The process involves treating L-serine methyl ester with aldehyde to close the ring structure, followed by deprotection with SO3CH2CCl3 . A RH-catalyzed amination reaction with guanidine is then performed to form the tricyclic frame of gonyautoxin-3, which can be further converted to this compound .

Industrial Production Methods: the extraction and purification of this compound from marine dinoflagellates involve several steps, including cell lysis, filtration, and chromatographic separation .

Chemical Reactions Analysis

Types of Reactions: Gonyautoxin-1 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and properties.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used to oxidize this compound.

Reduction: Reductive desulfonation using dithiothreitol is a common method to convert this compound to neosaxitoxin.

Substitution: Substitution reactions involving nucleophiles can modify the functional groups on this compound.

Major Products: The major products formed from these reactions include various analogs of saxitoxins, such as neosaxitoxin and decarbamoylsaxitoxin .

Scientific Research Applications

Gonyautoxin-1 has several scientific research applications across various fields:

Chemistry:

• Used as a reference standard for the identification and quantitation of paralytic shellfish toxins .

Biology:

• Studied for its role in marine ecosystems and its impact on marine life .

Medicine:

• Investigated for its potential use as a long-acting pain blocker in total knee arthroplasty .
• Explored for its ability to block voltage-gated sodium channels, which has implications for pain management and neurological research .

Industry:

• Utilized in the development of detection methods for paralytic shellfish toxins in regulatory monitoring systems .

Mechanism of Action

Gonyautoxin-1 exerts its effects by reversibly blocking voltage-gated sodium channels at the axonal level, impeding nerve impulse propagation . This mechanism is similar to other saxitoxins, which bind to the sodium channels and prevent the influx of sodium ions, leading to paralysis and other neurological effects .

Comparison with Similar Compounds

Gonyautoxin-1 is part of the saxitoxin group, which includes several similar compounds:

Saxitoxin (STX): The parent compound of the group, known for its potent neurotoxic effects.

Neosaxitoxin (NSTX): A derivative of saxitoxin with similar properties.

Decarbamoylsaxitoxin (dcSTX): Another analog with slightly different chemical properties.

Uniqueness: this compound is unique due to its specific structural features and its ability to form stable complexes with certain aptamers, which makes it valuable for research and detection purposes .